Cas no 1206249-40-2 (2-Bromo-3,5-dichloropyrazine)

• Product Name: 2-Bromo-3,5-dichloropyrazine
• CAS No: 1206249-40-2
• MF: C₄HBrCl₂N₂
• MW: 227.874137639999
• MDL: MFCD14581976
• CID: 1026689
• Update Time: 2025-06-13

2-Bromo-3,5-dichloropyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3.5-dichloropyrazine
• 2-Bromo-3,5-dichloropyrazine
• 2-amino-5-chloro-3-cyanopyrazine
• 2-Bromo-3,5-dichloro-pyrazine
• BCP22867
• 3570AA
• TRA0005450
• NE63507
• FCH1384960
• AX8215439
• ST24022036

• MDL： MFCD14581976
• Inchi： 1S/C4HBrCl2N2/c5-3-4(7)9-2(6)1-8-3/h1H
• InChI Key： CCUUKMSFOYYAKB-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 154.00479
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.964±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 242.0±35.0 ºC (760 Torr),
• Flash Point: 100.2±25.9 ºC,
• Solubility: Slightly soluble (4.3 g/l) (25 º C),
• PSA: 75.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Bromo-3,5-dichloropyrazine

Recent Advances in the Application of 2-Bromo-3,5-dichloropyrazine (CAS: 1206249-40-2) in Chemical Biology and Pharmaceutical Research

2-Bromo-3,5-dichloropyrazine (CAS: 1206249-40-2) is a halogenated pyrazine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and anticancer drugs. Recent studies have highlighted its unique reactivity profile, which enables selective functionalization at multiple positions, making it a valuable building block for drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-3,5-dichloropyrazine as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromo and chloro substituents to sequentially introduce various pharmacophores, resulting in compounds with improved selectivity and potency against BTK. The study reported IC50 values in the low nanomolar range for several derivatives, highlighting the potential of this scaffold in developing next-generation kinase inhibitors.

In the field of antiviral research, a recent publication in Bioorganic & Medicinal Chemistry Letters described the use of 2-Bromo-3,5-dichloropyrazine in the development of broad-spectrum antiviral agents. The compound's ability to undergo palladium-catalyzed cross-coupling reactions allowed for efficient diversification of the pyrazine core, leading to the identification of several promising candidates with activity against RNA viruses. Particularly noteworthy was the discovery of a derivative showing dual inhibitory activity against both viral replication and host cell entry mechanisms.

From a synthetic chemistry perspective, advances in metal-catalyzed transformations have expanded the utility of 2-Bromo-3,5-dichloropyrazine. A 2024 study in Chemical Communications reported a novel copper-catalyzed amination protocol that enables selective substitution of the bromo position while preserving the chloro substituents. This methodology provides access to previously challenging pyrazine derivatives with potential applications in PET tracer development and targeted drug delivery systems.

The compound's role in medicinal chemistry has been further validated by recent computational studies. Molecular docking simulations and QSAR analyses have revealed that derivatives of 2-Bromo-3,5-dichloropyrazine can effectively interact with various biological targets, including protein-protein interaction interfaces that are traditionally considered difficult to drug. These findings, published in a 2023 issue of RSC Medicinal Chemistry, suggest new avenues for the development of allosteric modulators and protein degraders.

Looking forward, the unique properties of 2-Bromo-3,5-dichloropyrazine position it as a promising scaffold for addressing current challenges in drug discovery, particularly in the development of covalent inhibitors and PROTACs. Its synthetic versatility, combined with emerging biological data, suggests that this compound will continue to play a significant role in pharmaceutical research in the coming years. Future studies are expected to explore its applications in targeted protein degradation and the development of novel radiopharmaceuticals.